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Compound of Interest

Compound Name: Dodecanedioic Acid-13C12

CAS No.: 1173019-20-9

Cat. No.: B565743

Get Quote

This technical support center provides guidance on the stability of Dodecanedioic Acid-¹³C₁₂ in

solution for researchers, scientists, and drug development professionals. The information is

based on the known properties of dodecanedioic acid and best practices for handling stable

isotope-labeled compounds.

Frequently Asked Questions (FAQs)
Q1: What is the expected stability of Dodecanedioic Acid-¹³C₁₂ in solution?

A1: While specific stability studies on Dodecanedioic Acid-¹³C₁₂ are not readily available in

public literature, the unlabeled form, dodecanedioic acid, is a chemically stable dicarboxylic

acid.[1][2][3] It is a white, crystalline solid with good thermal stability.[3][4] As ¹³C is a stable

isotope and does not undergo radioactive decay, the stability of Dodecanedioic Acid-¹³C₁₂ is

expected to be comparable to that of the unlabeled compound under similar conditions. For

optimal stability, it is recommended to store solutions in a dry, cool, and well-ventilated place, in

tightly sealed containers.[1][5][6]

Q2: What solvents are recommended for dissolving Dodecanedioic Acid-¹³C₁₂?
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A2: Dodecanedioic acid has low solubility in water but is soluble in organic solvents such as

alcohols and ether.[2][3] For creating stock solutions, solvents like DMSO-d₆, Methanol-d₄, or

Chloroform-d are commonly used, particularly for NMR analysis.[7] The choice of solvent

should be guided by the requirements of your specific experimental protocol and the solubility

of the compound.

Q3: What are the recommended storage conditions for solutions of Dodecanedioic Acid-¹³C₁₂?

A3: To maximize the shelf-life of Dodecanedioic Acid-¹³C₁₂ solutions, they should be stored at

low temperatures. For short-term storage (days to weeks), refrigeration at 2-8°C is

recommended. For long-term storage (months to years), freezing at -20°C or -80°C is

advisable to minimize potential degradation. It is crucial to use tightly sealed containers to

prevent solvent evaporation and contamination.[5][6][8]

Q4: Are there any known incompatibilities for Dodecanedioic Acid-¹³C₁₂?

A4: Dodecanedioic acid is incompatible with strong oxidizing agents, strong bases, and strong

reducing agents.[2] Contact with these substances should be avoided to prevent chemical

reactions that could degrade the compound.
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Experimental Protocols
Protocol: Assessment of Solution Stability of Dodecanedioic Acid-¹³C₁₂
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This protocol outlines a general method for assessing the stability of Dodecanedioic Acid-¹³C₁₂

in a given solvent over time and at different temperatures.

1. Materials:

Dodecanedioic Acid-¹³C₁₂

High-purity solvent (e.g., HPLC-grade methanol, DMSO)
Volumetric flasks and pipettes
Amber glass vials with screw caps
HPLC or LC-MS system with a suitable column (e.g., C18)

2. Procedure:

Preparation of Stock Solution: Accurately weigh a known amount of Dodecanedioic Acid-
¹³C₁₂ and dissolve it in the chosen solvent to prepare a stock solution of a specific
concentration (e.g., 1 mg/mL).
Aliquoting: Aliquot the stock solution into multiple amber glass vials to avoid repeated freeze-
thaw cycles of the entire stock.
Storage Conditions: Store the aliquots under different conditions to be tested (e.g., room
temperature, 4°C, -20°C).
Time Points: Designate specific time points for analysis (e.g., T=0, 1 week, 1 month, 3
months).
Analysis: At each time point, retrieve an aliquot from each storage condition. Analyze the
sample using a validated HPLC or LC-MS method to determine the concentration and purity
of Dodecanedioic Acid-¹³C₁₂.
Data Evaluation: Compare the concentration and purity at each time point to the initial (T=0)
values. A significant decrease in concentration or the appearance of new peaks would
indicate degradation.

Quantitative Data Summary
As specific stability data for Dodecanedioic Acid-¹³C₁₂ is not publicly available, the following

table is a template that can be used to summarize the results from an in-house stability study

as described in the protocol above.

Table 1: Hypothetical Stability of Dodecanedioic Acid-¹³C₁₂ (1 mg/mL in Methanol)
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Caption: Workflow for assessing the stability of Dodecanedioic Acid-¹³C₁₂ solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b565743?utm_src=pdf-body-href
https://www.benchchem.com/product/b565743?utm_src=pdf-body-href
https://www.benchchem.com/product/b565743?utm_src=pdf-body-img
https://www.benchchem.com/product/b565743?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. valsynthese.ch [valsynthese.ch]

2. datasheets.scbt.com [datasheets.scbt.com]

3. corvay-specialty.com [corvay-specialty.com]

4. Dodecanedioic acid [chembk.com]

5. columbuschemical.com [columbuschemical.com]

6. fishersci.fr [fishersci.fr]

7. benchchem.com [benchchem.com]

8. echemi.com [echemi.com]

To cite this document: BenchChem. [Technical Support Center: Dodecanedioic Acid-¹³C₁₂].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565743#stability-of-dodecanedioic-acid-13c12-in-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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